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This guide provides a comparative analysis of the explosive sensitivity of halogenated
derivatives of pentaerythritol tetranitrate (PETN). The substitution of energetic nitrate ester
groups with halogens (chlorine, bromine, and iodine) significantly alters the material's
sensitivity to impact, friction, and electrostatic discharge (ESD). This document summarizes
key experimental data and provides detailed methodologies to support further research and
development in energetic materials.

Introduction

Pentaerythritol tetranitrate (PETN) is a well-known secondary explosive utilized in various
applications.[1] However, its relatively high sensitivity can be a drawback for certain
applications requiring enhanced safety and handling characteristics.[2] A common strategy to
reduce the sensitivity of energetic materials is the substitution of energetic functional groups
with more inert ones.[3] This guide focuses on a series of halogenated PETN derivatives where
one, two, or three of the nitrate ester groups have been replaced by chlorine, bromine, or
iodine.[4][5]

Recent studies have systematically synthesized and characterized these halogenated
derivatives to understand the interplay between chemical structure and explosive sensitivity.[3]
[4][6][7] The findings indicate a significant decrease in impact and friction sensitivity with an
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increasing degree of halogen substitution.[4] This guide presents a consolidated overview of
these findings to aid researchers in the field.

Experimental Protocols

The data presented in this guide were obtained using standardized explosive sensitivity testing
methods. The following sections detail the experimental protocols for impact, friction, and
electrostatic discharge sensitivity measurements.

2.1 Impact Sensitivity Testing
Impact sensitivity was determined using a standard type 12 ERL drop hammer apparatus.[4]

o Sample Preparation: 40-milligram samples of the test material were placed on 150-grit high-
melting-temperature grit paper, which was positioned on a steel anvil.[4]

o Test Procedure: A 0.8-kilogram striker was gently placed on the sample. A 2.5-kilogram
weight was then dropped from varying heights onto the striker.[4]

e "Go0"/"No-Go" Determination: An energetic event, or a "go," was identified by measuring
decibel levels with sound meters located behind and to the side of the apparatus.[4] The
drop height at which there is a 50% probability of initiation (DH50) is reported.

2.2 Friction Sensitivity Testing

Friction sensitivity was evaluated using a BAM (Bundesanstalt fir Materialforschung und -
prufung) friction tester.[8][9]

o Sample Preparation: A small amount of the test material is placed on a rough ceramic plate.

[8]

o Test Procedure: A stationary ceramic pin is loaded with a specific force onto the sample. The
ceramic plate is then moved back and forth under the pin for a complete cycle.[8]

e "G0"/"No-Go" Determination: The test is conducted at various load forces to determine the
lowest force at which a "go" (spark, flame, or audible reaction) is observed.[10][11]

2.3 Electrostatic Discharge (ESD) Sensitivity Testing
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ESD sensitivity was measured using a Safety Management Services, Inc. (SMS) ABL
electrostatic discharge machine.[4][12]

o Sample Preparation: The material sample was placed between two pieces of tape.[4]

o Test Procedure: A discharge of varying energy is applied to the sample through a needle
electrode.[4][12] The test can be performed using an "approaching needle"” or a “fixed gap"
method.[12]

e "G0"/"No-Go" Determination: A "go" was determined if the tape was broken or a popping
sound was observed. The final sensitivity value is determined after statistical analysis of 15
samples.[4]

Comparative Performance Data

The following tables summarize the explosive sensitivity data for PETN and its halogenated
derivatives.

Table 1: Impact Sensitivity of Halogenated PETN Derivatives

—— Degre'e OT Halogen Impact Sensitivity
Substitution (DH50, cm)
PETN 0 - 10.2 + 0.9[4]
PETrN-CI Mono Chlorine 30.8 + 2.5[4]
PETrIN-Br Mono Bromine 30.7 + 2.4[4]
PETriN-I Mono lodine 26.6 + 7.1[4]
PEDN-Cl2 Di Chlorine > 320 (No "go")[4]
PEDN-Br2 Di Bromine > 320 (No "go")[4]
PEDN-I2 Di lodine > 320 (No "go")[4]
PEMN-Cls Tri Chlorine > 320 (No "go")[4]
PEMN-Brs Tri Bromine > 320 (No "go")[4]
PEMN-I3 Tri lodine > 320 (No "go")[4]
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Table 2: Friction and ESD Sensitivity of Halogenated PETN Derivatives

Compound Friction Sensitivity (N) ESD Sensitivity (J)
PETN 59.5[4] 0.203[4]

PETrN-CI > 353 (No "go")[4] 0.203[4]

PETN-Br > 353 (No "go")[4] 0.051[4]

PETFN-I > 353 (No "go")[4] 0.203[4]

PEDN-Clz > 353 (No "go")[4] 0.203[4]

PEDN-Br2 > 353 (No "go")[4] 0.203[4]

PEDN-I2 > 353 (No "go")[4] 0.203[4]

PEMN-Cl > 353 (No "go")[4] 0.203[4]

PEMN-Brs > 353 (No "go")[4] 0.203[4]

PEMN-I3 > 353 (No "go")[4] > 0.203 (No "go")[4]

Discussion of Results

The experimental data clearly demonstrate a significant decrease in the sensitivity of PETN
upon halogenation.

e Impact Sensitivity: The mono-substituted derivatives (PETriN-Cl, PETriN-Br, and PETriN-I)
are considerably less sensitive to impact than the parent PETN molecule, with their DH50
values being roughly three times higher.[4] Surprisingly, the di- and tri-substituted derivatives
were found to be insensitive to impact up to the maximum drop height of the testing
apparatus (320 cm).[4] This indicates a dramatic stabilization of the molecule with increased
halogen substitution.

 Friction Sensitivity: A remarkable and unexpected result was observed for friction sensitivity.
While PETN is known to be relatively sensitive to friction, all of the halogenated derivatives,
including the mono-substituted ones, showed no reaction in the friction test up to the
instrument's limit.[4] The replacement of even a single nitrate ester with a halogen atom
appears to completely eliminate friction sensitivity under the tested conditions.[4]
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o ESD Sensitivity: The electrostatic discharge sensitivity did not show a clear trend with the
degree of halogenation.[4] Most of the derivatives exhibited ESD sensitivities similar to that
of PETN.[4]

Logical Workflow: Halogenation and Sensitivity

The following diagram illustrates the relationship between the progressive substitution of nitrate
ester groups with halogens and the resulting impact on the explosive sensitivity of the PETN
molecule.
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Caption: Workflow of PETN halogenation and its effect on explosive sensitivity.

Conclusion

The halogenation of PETN is a highly effective strategy for reducing its sensitivity to
mechanical stimuli such as impact and friction. The degree of sensitivity reduction is directly
correlated with the number of nitrate ester groups replaced by halogen atoms. While mono-
substitution significantly decreases sensitivity, di- and tri-substitution can render the material
insensitive to impact and friction under standard test conditions. The effect on electrostatic
discharge sensitivity is less predictable. These findings are crucial for the design and
development of new energetic materials with tailored safety properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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